Cas no 219568-69-1 (Phthalazine, 6-ethyl-)
Phthalazine, 6-ethyl- structure
Product Name:Phthalazine, 6-ethyl-
CAS No:219568-69-1
MF:C10H10N2
MW:158.199801921844
CID:1405349
PubChem ID:22892611
Update Time:2025-04-20
Phthalazine, 6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Phthalazine, 6-ethyl-
- 6-ethylphthalazine
- SCHEMBL8240107
- DTXSID30628771
- 219568-69-1
-
- Inchi： 1S/C10H10N2/c1-2-8-3-4-9-6-11-12-7-10(9)5-8/h3-7H,2H2,1H3
- InChI Key： HPEJLSHBBHMTIQ-UHFFFAOYSA-N
- SMILES： N1C=C2C(=CN=1)C=CC(=C2)CC
Computed Properties
- Exact Mass: 158.0845
- Monoisotopic Mass: 158.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Phthalazine, 6-ethyl- Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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